Cas no 68141-27-5 (heptyl undec-10-enoate)

heptyl undec-10-enoate structure
heptyl undec-10-enoate structure
Product Name:heptyl undec-10-enoate
CAS No:68141-27-5
MF:C18H34O2
MW:282.461366176605
CID:969136
PubChem ID:109641
Update Time:2025-04-19

heptyl undec-10-enoate Chemical and Physical Properties

Names and Identifiers

    • heptyl undec-10-enoate
    • HEPTYL UNDECYLENATE
    • UNDEC-10-ENOIC ACID HEPTYL ESTER
    • LEXFEEL NATURAL
    • AKOS024331357
    • NS00076874
    • W77QUB6GXO
    • 10-Undecenoic acid, heptyl ester
    • NLMOQNHZOQGLSZ-UHFFFAOYSA-N
    • EINECS 268-850-7
    • Heptyl 10-undecenoate
    • SCHEMBL502570
    • Heptyl 10-undecylenate
    • 68141-27-5
    • Q27292424
    • NS00019576
    • 10-UNDECENOIC ACID HEPTYL ESTER
    • DTXSID9071189
    • UNII-W77QUB6GXO
    • Inchi: 1S/C18H34O2/c1-3-5-7-9-10-11-12-14-16-18(19)20-17-15-13-8-6-4-2/h3H,1,4-17H2,2H3
    • InChI Key: NLMOQNHZOQGLSZ-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCCCC=C)=O)CCCCCCC

Computed Properties

  • Exact Mass: 282.256
  • Monoisotopic Mass: 282.256
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 16
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.871
  • Boiling Point: 351°C at 760 mmHg
  • Flash Point: 154°C
  • Refractive Index: 1.448
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